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Compound of Interest

Compound Name: PROTAC c-Met degrader-2
Cat. No.: B15544065
Get Quote
\ J

For researchers, scientists, and drug development professionals, the proper handling and
disposal of novel chemical entities like PROTAC c-Met degrader-2 are paramount to ensuring
laboratory safety and environmental protection. As a targeted protein degrader, this compound
and its associated waste are presumed to be cytotoxic and require management as hazardous
chemical waste. Adherence to institutional and regulatory guidelines is mandatory.

Quantitative Data Summary

The following table summarizes the typical safety and disposal parameters for a research-scale
PROTAC. Note that specific values for PROTAC c-Met degrader-2 may vary and the Safety
Data Sheet (SDS) for the specific batch in use should always be consulted.
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Parameter

Valuel/Information

Source/Regulation

GHS Hazard Classification

Acute toxicity, Oral (Category
4), Skin corrosion/irritation
(Category 2), Serious eye
damage/eye irritation
(Category 2A), Specific target
organ toxicity - single exposure
(Category 3), Respiratory tract
irritation

Based on SDS for similar
PROTAC compoundsl1]

Personal Protective Equipment
(PPE)

Nitrile gloves (double-gloving
recommended), safety goggles
with side-shields, lab coat, and
in case of aerosols, a suitable
respirator.

Standard laboratory practice

for hazardous chemicals[2][3]

Storage

Store in a tightly sealed
container in a cool, dry, and
well-ventilated area away from
incompatible materials such as

strong oxidizing agents.

General guidance for chemical

storage

Primary Disposal Method

High-temperature incineration
by a licensed hazardous waste

disposal facility.

Common practice for cytotoxic

and antineoplastic waste

Spill Cleanup

Absorb with inert material (e.g.,
vermiculite, sand), collect in a
sealed container, and dispose
of as hazardous waste.
Decontaminate the area with
an appropriate solvent (e.g.,

ethanol).

General procedure for

chemical spills

Experimental Protocols: Step-by-Step Disposal

Procedures

© 2026 BenchChem. All rights reserved.

2/6

Tech Support


https://file.medchemexpress.com/batch_PDF/HY-119932/PROTAC-FAK-degrader-1-SDS-MedChemExpress.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Thalidomide_O_PEG3_alcohol_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_Thalidomide_O_C2_Br.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544065?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

. Waste Segregation and Collection:

Solid Waste: All disposable materials that have come into contact with PROTAC c-Met
degrader-2, such as gloves, pipette tips, vials, and bench paper, must be collected in a
designated, clearly labeled, and sealed container for solid hazardous waste.[3]

Liquid Waste: Unused stock solutions and experimental media containing the compound
should be collected in a compatible, leak-proof container with a screw cap.[2] This container
must be labeled as "Hazardous Waste" and include the chemical name. Do not dispose of
liquid waste down the drain.

Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a
designated sharps container.[3]

. Container Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
"PROTAC c-Met degrader-2," and any relevant hazard symbols.[2]

Store waste containers in a designated satellite accumulation area within the laboratory,
away from incompatible materials.[2]

. Decontamination:

Wipe down all surfaces and non-disposable equipment that may have come into contact with
the PROTAC using an appropriate solvent (e.g., 70% ethanol), and dispose of the cleaning
materials as solid hazardous waste.[3]

For glassware, a triple rinse with a suitable solvent is recommended. The rinsate should be
collected as hazardous liquid waste.[2]

. Final Disposal:

Arrange for the pickup and disposal of all hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste
contractor.
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e The required method of disposal is high-temperature incineration.

Mandatory Visualizations
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Caption: Workflow for the proper disposal of PROTAC c-Met degrader-2 waste.

This guide is intended to provide essential safety and logistical information. Always consult
your institution's specific guidelines and the manufacturer's Safety Data Sheet for complete and
accurate information. By adhering to these procedures, you contribute to a safer laboratory
environment and the protection of our ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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